Cas no 831169-70-1 (3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)-)
831169-70-1 structure
Product Name:3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)-
CAS No:831169-70-1
MF:C8H16FNO
MW:161.2171459198
CID:678298
PubChem ID:71416384
Update Time:2025-04-19
3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)- Chemical and Physical Properties
Names and Identifiers
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- 3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)-
- [(3R)-1-(2-fluoroethyl)piperidin-3-yl]methanol
- DTXSID40835777
- 831169-70-1
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- Inchi： 1S/C8H16FNO/c9-3-5-10-4-1-2-8(6-10)7-11/h8,11H,1-7H2/t8-/m1/s1
- InChI Key： QEJCWXNIOOKEKV-MRVPVSSYSA-N
- SMILES： FCCN1CCC[C@@H](CO)C1
Computed Properties
- Exact Mass: 161.121592296g/mol
- Monoisotopic Mass: 161.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 23.5Ų
3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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